Cas no 1797875-10-5 (N-benzhydryl-8-azabicyclo[3.2.1]oct-3-ene-8-carboxamide)

• Product Name: N-benzhydryl-8-azabicyclo[3.2.1]oct-3-ene-8-carboxamide
• CAS No: 1797875-10-5
• MF: C₂₁H₂₂N₂O
• MW: 318.412185192108
• CID: 5374168
• Update Time: 2025-11-01

N-benzhydryl-8-azabicyclo[3.2.1]oct-3-ene-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzhydryl-8-azabicyclo[3.2.1]oct-3-ene-8-carboxamide

• Inchi： 1S/C21H22N2O/c24-21(23-18-12-7-13-19(23)15-14-18)22-20(16-8-3-1-4-9-16)17-10-5-2-6-11-17/h1-12,18-20H,13-15H2,(H,22,24)
• InChI Key： LWGBWRNJZYPCNH-UHFFFAOYSA-N
• SMILES： C12N(C(NC(C3=CC=CC=C3)C3=CC=CC=C3)=O)C(CC1)C=CC2

Additional information on N-benzhydryl-8-azabicyclo[3.2.1]oct-3-ene-8-carboxamide

Professional Introduction to N-benzhydryl-8-azabicyclo[3.2.1]oct-3-ene-8-carboxamide (CAS No. 1797875-10-5)

N-benzhydryl-8-azabicyclo[3.2.1]oct-3-ene-8-carboxamide, a compound with the chemical identifier CAS No. 1797875-10-5, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural properties and potential therapeutic applications.

The structural framework of N-benzhydryl-8-azabicyclo[3.2.1]oct-3-ene-8-carboxamide consists of a bicyclic system featuring an azabicyclo[3.2.1]octane core, which is further functionalized with an amide group and a benzhydryl substituent. This particular arrangement of functional groups imparts distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the exploration of bicyclic scaffolds due to their ability to mimic natural product structures and exhibit enhanced binding affinity to biological targets. The azabicyclo[3.2.1]octane core, in particular, has been identified as a privileged scaffold in medicinal chemistry, offering a versatile platform for the design of novel bioactive molecules.

The benzhydryl moiety attached to the nitrogen atom of the azabicyclo[3.2.1]octane ring is another critical feature that contributes to the compound's pharmacological profile. Benzhydryl groups are known for their ability to enhance molecular stability and solubility, which are essential properties for any potential drug candidate. Additionally, the presence of an amide group at the 8-position provides a site for further chemical modification, allowing for the exploration of diverse derivatives with tailored biological activities.

Recent studies have highlighted the potential of N-benzhydryl-8-azabicyclo[3.2.1]oct-3-ene-8-carboxamide as a lead compound for the development of new therapeutic agents. Researchers have been particularly interested in its potential applications in the treatment of neurological disorders, where its unique structural features may offer advantages over existing treatments.

One area of active investigation has been its interaction with serotonin receptors, which play a crucial role in regulating mood, sleep, and appetite. Preliminary studies suggest that N-benzhydryl-8-azabicyclo[3.2.1]oct-3-ene-8-carboxamide may exhibit selective binding affinity for certain serotonin receptor subtypes, potentially leading to the development of novel serotonin receptor modulators.

Furthermore, the compound has shown promise in preclinical models as an inhibitor of enzymes involved in inflammation and pain pathways. These pathways are implicated in a wide range of inflammatory diseases, including arthritis and inflammatory bowel disease. The ability of N-benzhydryl-8-azabicyclo[3.2.1]oct-3-ene-8-carboxamide to modulate these pathways could make it a valuable therapeutic agent for managing these conditions.

The synthesis of N-benzhydryl-8-azabicyclo[3.2.1]oct-3-ene-8-carboxamide presents unique challenges due to its complex structural framework. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been instrumental in facilitating its preparation.

The benzhydryl substituent, while contributing to the compound's overall stability and solubility, also necessitates careful consideration during synthesis to ensure optimal regioselectivity and yield. Researchers have employed various strategies, including protecting group strategies and directed ortho-metalation reactions, to achieve high yields of the desired product.

In conclusion, N-benzhydryl-8-azabicyclo[3.2.1]oct-3-ene-8-carboxamide (CAS No. 1797875-10) represents a significant advancement in medicinal chemistry with its unique structural features and potential therapeutic applications. Its ability to interact with key biological targets makes it a promising candidate for further investigation in drug discovery and development.